Cas no 60084-09-5 (2-(2,3,5-Tri-O-benzoyl-b-D-ribofuranosyl)-4-thiazolecarboxylic Acid Ethyl Ester)

• Product Name: 2-(2,3,5-Tri-O-benzoyl-b-D-ribofuranosyl)-4-thiazolecarboxylic Acid Ethyl Ester
• CAS No: 60084-09-5
• MF: C₃₂H₂₇NO₉S
• MW: 601.623088121414
• CID: 951205
• PubChem ID: 331774
• Update Time: 2025-04-19

2-(2,3,5-Tri-O-benzoyl-b-D-ribofuranosyl)-4-thiazolecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-Tri-O-benzoyl-β-D-ribofuranosyl)-4-thiazolecarboxylic Acid Ethyl Ester
• ethyl 2-[3,4-dibenzoyloxy-5-(benzoyloxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxylate
• AC1L79S3
• CTK2F3372
• NSC326396
• 2-(2,3,5-Tri-O-benzoyl-b-D-ribofuranosyl)-4-thiazolecarboxylic Acid Ethyl Ester
• NSC 326396
• 2-((Benzoyloxy)methyl)-5-(4-(ethoxycarbonyl)thiazol-2-yl)tetrahydrofuran-3,4-diyl dibenzoate
• 60084-09-5
• 2-(2,3,5-Tri-O-benzoyl-beta-D-ribofuranosyl)-4-thiazolecarboxylic Acid Ethyl Ester
• DTXSID30318140
• AKOS030254871
• NSC-326396

• Inchi： 1S/C32H27NO9S/c1-2-38-32(37)23-19-43-28(33-23)27-26(42-31(36)22-16-10-5-11-17-22)25(41-30(35)21-14-8-4-9-15-21)24(40-27)18-39-29(34)20-12-6-3-7-13-20/h3-17,19,24-27H,2,18H2,1H3
• InChI Key： XECDFVFKACIIQM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 601.14071
• Monoisotopic Mass: 601.14065261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 127.32
• LogP: 5.06790